Cas no 2137510-14-4 (5-(Tert-butoxy)-2-hydroxy-5-oxopentanoic acid)

• Product Name: 5-(Tert-butoxy)-2-hydroxy-5-oxopentanoic acid
• CAS No: 2137510-14-4
• MF: C₉H₁₆O₅
• MW: 204.220343589783
• CID: 6161637
• PubChem ID: 90793466
• Update Time: 2024-01-11

5-(Tert-butoxy)-2-hydroxy-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(tert-butoxy)-2-hydroxy-5-oxopentanoic acid
• 2137510-14-4
• EN300-1145910
• 5-(Tert-butoxy)-2-hydroxy-5-oxopentanoic acid

• Inchi： 1S/C9H16O5/c1-9(2,3)14-7(11)5-4-6(10)8(12)13/h6,10H,4-5H2,1-3H3,(H,12,13)
• InChI Key： JLTOLIZBLFILQF-UHFFFAOYSA-N
• SMILES： O(C(CCC(C(=O)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 204.09977361g/mol
• Monoisotopic Mass: 204.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids